Cas no 1026767-32-7 (3-[(naphthalen-2-yl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid)

• Product name: 3-[(naphthalen-2-yl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid
• CAS No: 1026767-32-7
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 5470320
• PubChem ID: 4749749

3-[(naphthalen-2-yl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• N-naphthalen-2-yl-N~2~-(pyridin-3-ylmethyl)asparagine
• 1026767-32-7
• 4-(naphthalen-2-ylamino)-4-oxo-2-(pyridin-3-ylmethylamino)butanoic acid
• F2721-0616
• AKOS002211988
• STL229203
• 3-[(naphthalen-2-yl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid
• 4-(naphthalen-2-ylamino)-4-oxo-2-((pyridin-3-ylmethyl)amino)butanoic acid
• AKOS016307537

• Inchi： 1S/C20H19N3O3/c24-19(23-17-8-7-15-5-1-2-6-16(15)10-17)11-18(20(25)26)22-13-14-4-3-9-21-12-14/h1-10,12,18,22H,11,13H2,(H,23,24)(H,25,26)
• InChI Key： HWZYREONJXVZEN-UHFFFAOYSA-N
• SMILES： OC(C(CC(NC1C=CC2C=CC=CC=2C=1)=O)NCC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 349.14264148g/mol
• Monoisotopic Mass: 349.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 91.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[(naphthalen-2-yl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid

Comprehensive Overview of 3-[(naphthalen-2-yl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid (CAS No. 1026767-32-7)

3-[(naphthalen-2-yl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid (CAS No. 1026767-32-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its abbreviated name or CAS number, combines a naphthalene core with a pyridine moiety, linked through a carbamoyl and amino acid backbone. Such hybrid structures are increasingly explored for their bioactivity, particularly in drug discovery and development.

The molecular structure of 3-[(naphthalen-2-yl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid features a propanoic acid derivative, which is a common scaffold in medicinal chemistry. The presence of both naphthalene and pyridine rings suggests potential interactions with biological targets, such as enzymes or receptors, making it a candidate for further investigation in therapeutic contexts. Researchers are particularly interested in its potential as a modulator of protein-protein interactions or as a building block for more complex drug molecules.

In recent years, the demand for novel compounds like 3-[(naphthalen-2-yl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid has surged, driven by advancements in high-throughput screening and computational drug design. These technologies enable scientists to rapidly identify and optimize compounds with desirable properties. The compound's CAS No. 1026767-32-7 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research.

One of the key areas of interest for this compound is its potential role in addressing drug resistance, a major challenge in modern medicine. By leveraging its unique structure, researchers aim to develop derivatives that can overcome resistance mechanisms in pathogens or cancer cells. Additionally, the compound's amino acid backbone may offer improved solubility and bioavailability, which are critical factors in drug development.

The synthesis of 3-[(naphthalen-2-yl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid typically involves multi-step organic reactions, including amide coupling and reductive amination. These methods are well-established in the literature, but ongoing research focuses on optimizing yields and reducing environmental impact through green chemistry approaches. The compound's purity and stability are also critical parameters, often analyzed using techniques like HPLC and NMR spectroscopy.

From a commercial perspective, CAS No. 1026767-32-7 is available through specialized chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. Its pricing and availability are influenced by factors such as synthetic complexity and market demand. As interest in targeted therapies and personalized medicine grows, compounds like this are likely to see increased utilization in preclinical studies.

In conclusion, 3-[(naphthalen-2-yl)carbamoyl]-2-{[(pyridin-3-yl)methyl]amino}propanoic acid represents a promising area of research at the intersection of chemistry and biology. Its structural versatility and potential applications in drug discovery make it a valuable subject for further study. As the scientific community continues to explore its properties, this compound may contribute to the development of next-generation therapeutics.